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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethoxyphenol, also known as hydroquinone monoethyl ether, is an aromatic organic

compound with the chemical formula C₈H₁₀O₂. It is a monoethyl ether of hydroquinone and

finds applications as a versatile intermediate in the synthesis of more complex molecules,

including liquid crystals and pharmaceuticals.[1][2] This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, safety, and

biological significance of 4-ethoxyphenol, with a focus on its relevance to researchers and

professionals in the field of drug development.

Chemical and Physical Properties
4-Ethoxyphenol is a beige crystalline solid at room temperature.[1][3] It possesses a mild,

sweet, herbaceous odor reminiscent of anise and fennel.[1][4] It is soluble in organic solvents

such as ethanol and ether and is slightly soluble in water.[1][4][5]

Table 1: Physicochemical Properties of 4-Ethoxyphenol
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Property Value Reference(s)

CAS Number 622-62-8 [6]

Molecular Formula C₈H₁₀O₂ [6]

Molecular Weight 138.16 g/mol [6]

Appearance
Beige crystalline powder or

chunks
[1][3]

Melting Point 64-67 °C [6]

Boiling Point 131 °C at 9 mmHg [7]

Solubility
Slightly soluble in water;

soluble in alcohol and oils
[1][4]

logP 1.87 [1]

pKa 10.44 ± 0.13 (Predicted) [1]

Spectroscopic Data
The structural characterization of 4-ethoxyphenol is supported by various spectroscopic

techniques.

Table 2: Key Spectroscopic Data for 4-Ethoxyphenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxyphenol
https://www.chemicalbook.com/SpectrumEN_622-62-8_IR1.htm
https://www.mdpi.com/1420-3049/26/16/4710
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxyphenol
https://pubmed.ncbi.nlm.nih.gov/29149100/
https://www.chemicalbook.com/SpectrumEN_622-62-8_IR1.htm
https://spectrabase.com/spectrum/CLwyfA1lzft
https://www.chemicalbook.com/SpectrumEN_622-62-8_IR1.htm
https://www.chemicalbook.com/SpectrumEN_622-62-8_IR1.htm
https://www.benchchem.com/product/b1293792?utm_src=pdf-body
https://www.benchchem.com/product/b1293792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Peaks/Signals Reference(s)

¹H NMR

Signals corresponding to

ethoxy protons (triplet and

quartet) and aromatic protons.

[1][6][8]

IR Spectroscopy

Characteristic peaks for O-H

stretching (phenol), C-O

stretching (ether and phenol),

and aromatic C-H stretching.

[1][2]

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

138, with fragmentation

patterns consistent with the

structure.

[6]

Synthesis of 4-Ethoxyphenol
4-Ethoxyphenol can be synthesized through several methods. The most common laboratory-

scale synthesis is the Williamson ether synthesis, involving the reaction of hydroquinone with

an ethylating agent in the presence of a base. Another method involves the reaction of p-

benzoquinone with ethanol.[2][9][10][11]

Experimental Protocol: Williamson Ether Synthesis of 4-
Ethoxyphenol
This protocol details the synthesis of 4-ethoxyphenol from hydroquinone and iodoethane.

Materials:

Hydroquinone

Iodoethane

Sodium hydroxide (NaOH)

Ethanol
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Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl), dilute

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve hydroquinone (1.0 eq) in ethanol.

Deprotonation: Slowly add a solution of sodium hydroxide (1.0 eq) in water to the flask while

stirring. The mixture should become basic.

Alkylation: Add iodoethane (1.0 eq) dropwise to the reaction mixture.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure.

Extraction: To the remaining aqueous mixture, add diethyl ether and transfer to a separatory

funnel. Shake and separate the layers. Extract the aqueous layer two more times with diethyl

ether.

Washing: Combine the organic layers and wash with dilute HCl, followed by water, and finally

with brine.

Drying and Evaporation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

evaporate the solvent to obtain the crude product.

Purification: Purify the crude 4-ethoxyphenol by recrystallization from a suitable solvent

system, such as ethanol/water or hexanes/ethyl acetate, to yield a beige crystalline solid.[4]

[12][13][14]
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Workflow for Williamson Ether Synthesis of 4-Ethoxyphenol
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A flowchart illustrating the Williamson ether synthesis of 4-ethoxyphenol.

Applications in Drug Development and Research
4-Ethoxyphenol serves as a valuable building block in medicinal chemistry for the synthesis of

various bioactive molecules. Its phenolic hydroxyl and ether functionalities provide sites for

further chemical modification.

Scaffold for Bioactive Compounds: The 4-ethoxyphenol moiety has been incorporated into

the structures of enzyme inhibitors and androgen receptor antagonists.[5][15][16][17]

Substrate for Enzyme Kinetics: It is used as a substrate in the kinetic evaluation of enzymes

like mushroom tyrosinase.[2]

Precursor for Derivatives: The synthesis of N-alkyl/aralkylated N-(4-ethoxyphenyl)-2,3-

dihydrobenzo-[2][8]-dioxin-6-sulfonamides with potential enzyme inhibitory activity has been

reported.[8]

Biological Activity and Signaling Pathways
While primarily used as a synthetic intermediate, 4-ethoxyphenol itself exhibits some

biological activities.

Antilarval Activity: It has shown potent antilarval activity against Bacillus amphitrite larvae.[8]

Inhibition of Mitochondrial Membrane Potential: 4-Ethoxyphenol has been reported to inhibit

the mitochondrial membrane potential.[18] This disruption can lead to a cascade of events

culminating in apoptosis (programmed cell death).

A proposed signaling pathway for 4-ethoxyphenol-induced apoptosis, based on its ability to

disrupt mitochondrial function, is outlined below. This pathway is a generalized model of

mitochondrially-mediated apoptosis and may be initiated by the generation of reactive oxygen

species (ROS).[3][19][20][21][22]

Proposed Signaling Pathway for 4-Ethoxyphenol-Induced Apoptosis
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A proposed pathway for 4-ethoxyphenol-induced apoptosis.

The disruption of the mitochondrial membrane potential leads to the release of cytochrome c

from the mitochondria into the cytosol.[9][15][23][24] Cytosolic cytochrome c then participates

in the formation of the apoptosome, which activates caspase-9.[7][13][18][25] Caspase-9, an

initiator caspase, in turn activates effector caspases like caspase-3, which execute the final

stages of apoptosis by cleaving various cellular substrates.[15][23] This process is regulated by

the Bcl-2 family of proteins, where anti-apoptotic members can prevent the release of

cytochrome c.[7][13][18][25][26]

Safety and Handling
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4-Ethoxyphenol is considered hazardous. It is harmful if swallowed and causes skin and

serious eye irritation.[8] It may also cause respiratory irritation.[3]

Table 3: Hazard Information for 4-Ethoxyphenol

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, Oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2)

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation

Handling Precautions:

Wear protective gloves, protective clothing, and eye/face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid Measures:

If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Conclusion
4-Ethoxyphenol is a commercially available and synthetically accessible compound with

significant potential as a building block in drug discovery and development. Its chemical

functionality allows for the creation of diverse molecular scaffolds. While it exhibits some

inherent biological activity, particularly related to mitochondrial function, its primary value lies in

its role as a versatile intermediate for the synthesis of novel therapeutic agents. Researchers

and drug development professionals should be aware of its synthetic utility and handle it with

appropriate safety precautions due to its hazardous nature. Further investigation into the

specific molecular targets and signaling pathways affected by 4-ethoxyphenol and its

derivatives may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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